Cas no 1807390-84-6 (2,6-Dimethyl-4-nitrocinnamic acid)
2,6-Dimethyl-4-nitrocinnamic acid Chemical and Physical Properties
Names and Identifiers
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- 2,6-Dimethyl-4-nitrocinnamic acid
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- Inchi: 1S/C11H11NO4/c1-7-5-9(12(15)16)6-8(2)10(7)3-4-11(13)14/h3-6H,1-2H3,(H,13,14)/b4-3+
- InChI Key: UWEHITLZLNYVKA-ONEGZZNKSA-N
- SMILES: [O-][N+](C1C=C(C)C(/C=C/C(=O)O)=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 296
- XLogP3: 2.4
- Topological Polar Surface Area: 83.1
2,6-Dimethyl-4-nitrocinnamic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010009506-250mg |
2,6-Dimethyl-4-nitrocinnamic acid |
1807390-84-6 | 97% | 250mg |
$475.20 | 2023-09-02 | |
| Alichem | A010009506-500mg |
2,6-Dimethyl-4-nitrocinnamic acid |
1807390-84-6 | 97% | 500mg |
$839.45 | 2023-09-02 | |
| Alichem | A010009506-1g |
2,6-Dimethyl-4-nitrocinnamic acid |
1807390-84-6 | 97% | 1g |
$1549.60 | 2023-09-02 |
2,6-Dimethyl-4-nitrocinnamic acid Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 2,6-Dimethyl-4-nitrocinnamic acid
Introduction to CAS No. 1807390-84-6: 2,6-Dimethyl-4-Nitrocinnamic Acid
CAS No. 1807390-84-6, commonly referred to as 2,6-Dimethyl-4-Nitrocinnamic Acid, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a nitro group attached to the cinnamic acid backbone, along with methyl substituents at the 2 and 6 positions. The combination of these functional groups imparts distinctive chemical properties, making it a valuable compound for various applications.
The synthesis of 2,6-Dimethyl-4-Nitrocinnamic Acid involves a series of well-established organic reactions, including nitration and alkylation processes. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for research and industrial purposes. The compound's stability under various conditions has been extensively studied, with findings indicating its resistance to thermal degradation and susceptibility to photochemical reactions under specific wavelengths.
In terms of chemical properties, 2,6-Dimethyl-4-Nitrocinnamic Acid exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in polar solvents is moderate, while it shows limited solubility in non-polar solvents, which is advantageous for certain separation techniques. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, attributed to the conjugated π-system formed by the nitro group and the aromatic ring.
The application of 2,6-Dimethyl-4-Nitrocinnamic Acid spans across multiple disciplines. In pharmacology, it has been explored as a potential lead compound for drug development due to its ability to modulate specific biological pathways. Recent studies have highlighted its role as an inhibitor of certain enzymes involved in neurodegenerative diseases, offering promising avenues for therapeutic interventions.
In materials science, this compound has found utility as a precursor for the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has led to the development of materials with enhanced catalytic and adsorption properties. Furthermore, research into its electronic properties has uncovered potential applications in organic electronics, particularly in the development of semiconducting materials for use in thin-film transistors.
The environmental impact of 2,6-Dimethyl-4-Nitrocinnamic Acid has also been a topic of recent investigation. Studies have demonstrated its biodegradability under aerobic conditions, with microbial degradation pathways being identified. This information is crucial for assessing its safety profile and ensuring sustainable practices in its production and use.
In conclusion, CAS No. 1807390-84-6 (2,6-Dimethyl-4-Nitrocinnamic Acid) stands out as a versatile compound with diverse applications across multiple scientific domains. Its unique chemical properties and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses and behaviors, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovations.
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